Cas no 122087-35-8 ((3S)-secundiflorol H)

• Product Name: (3S)-secundiflorol H
• CAS No: 122087-35-8
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 2041222
• PubChem ID: 67182664
• Update Time: 2025-04-21

(3S)-secundiflorol H Chemical and Physical Properties

Names and Identifiers

• (3S)-secundiflorol H
• 5,7,3'-trihydroxy-4'-methoxyisoflavanone
• Bolusanthin
• Kenusanone G
• SCHEMBL1842904
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-3-(3-hydroxy-4-methoxyphenyl)-
• DTXSID401135856
• 122087-35-8

• Inchi： 1S/C16H14O6/c1-21-13-3-2-8(4-11(13)18)10-7-22-14-6-9(17)5-12(19)15(14)16(10)20/h2-6,10,17-19H,7H2,1H3
• InChI Key： VCQMNUJRSNCWDM-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C(C2C=CC(=C(C=2)O)OC)C1)=O)O)O

Computed Properties

• Exact Mass: 302.07903816g/mol
• Monoisotopic Mass: 302.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-hydroxy,4'-methoxyisoflavonoids